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Compound of Interest

Compound Name: 2-Bromobenzaldoxime

Cat. No.: B1276659

An In-depth Technical Guide on 2-Bromobenzaldoxime

This technical guide provides a comprehensive overview of the molecular structure, chemical
formula, and key physicochemical properties of 2-Bromobenzaldoxime. It is intended for
researchers, scientists, and professionals in the field of drug development and organic
synthesis. This document includes a summary of quantitative data, a plausible experimental
protocol for its synthesis, and visualizations of its chemical identity and a general synthetic
workflow.

Molecular Structure and Formula

2-Bromobenzaldoxime is an organic compound featuring a bromine atom and an oxime
functional group attached to a benzaldehyde core.[1] Its chemical formula is C7HeBrNO.[2][3][4]
The molecule exists as (E) and (Z) isomers with respect to the C=N double bond.[5] The (E)
isomer is reported to be the more stable configuration.[5]

e Chemical Formula: C7HeBrNO

IUPAC Name: (1E)-1-(2-bromophenyl)methanone oxime

CAS Registry Number: 34158-72-0[2][3]

Molecular Weight: 200.03 g/mol [3][4]

Canonical SMILES: C1=CC=C(C(=C1)C=NO)Br[2]
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e InChl Key: PSIRFUPZHPEKAE-UHFFFAOY SA-N[2][3]

The structural formula of 2-Bromobenzaldoxime is depicted below:

The image you are
requesting does not exist

availahle.

| Frgur.Co

Physicochemical and Crystallographic Data

A summary of the key physicochemical and crystallographic properties of 2-
Bromobenzaldoxime is presented in the table below. The data includes experimental values
where available, as well as calculated properties from computational models.
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Property Value Data Type Source(s)
Molecular Formula C7HeBrNO [21[3114]
Molecular Weight 200.03 g/mol [3114]
White to off-white or )
Appearance ] o Experimental [2]
light yellow solid/liquid
. . 98-100 °C, 102 °C for _
Melting Point ] Experimental [2][4]
(E)-isomer
logP (Octanol/Water) 2.257 Calculated [3]
Water Solubility (logS) -1.94 Calculated [3]
Topological Polar
polod 32.6 A2 Calculated [2]
Surface Area
Crystal System ((E)-
) Y y (® Monoclinic Experimental [5]
isomer)
Space Group ((E)-
P P(E P2i/c Experimental [5]

isomer)

Unit Cell Dimensions

((E)-isomer)

a=7.74032) A b=
4.0012(1) A, c =
23.2672(5) A

Experimental

[5]

B = 98.810(2)°

Unit Cell Volume ((E)-

isomer)

712.09(3) As

Experimental

[5]

Experimental Protocols

The synthesis of 2-Bromobenzaldoxime is typically achieved through the reaction of 2-

bromobenzaldehyde with hydroxylamine. The following is a generalized experimental protocol

based on standard oximation procedures.

Objective: To synthesize 2-Bromobenzaldoxime from 2-bromobenzaldehyde.
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Materials:

2-Bromobenzaldehyde

Hydroxylamine hydrochloride (NH20H-HCI)
Sodium hydroxide (NaOH) or other suitable base
Ethanol

Water

Standard laboratory glassware and equipment (round-bottom flask, condenser, magnetic
stirrer, etc.)

Procedure:

Preparation of Hydroxylamine Solution: A solution of hydroxylamine is prepared by dissolving
hydroxylamine hydrochloride in water or an ethanol/water mixture. A base, such as sodium
hydroxide, is then added to liberate the free hydroxylamine.

Reaction: 2-Bromobenzaldehyde is dissolved in a suitable solvent, typically ethanol. The
prepared hydroxylamine solution is then added to the solution of 2-bromobenzaldehyde.

Reaction Conditions: The reaction mixture is typically stirred at room temperature or gently
heated under reflux to drive the reaction to completion. The progress of the reaction can be
monitored using an appropriate analytical technique such as Thin Layer Chromatography
(TLC).

Work-up and Isolation: Once the reaction is complete, the mixture is cooled, and the product
is often precipitated by the addition of water. The solid product is then collected by filtration.

Purification: The crude 2-Bromobenzaldoxime can be purified by recrystallization from a
suitable solvent system, such as ethanol/water, to yield the pure product.

Visualizations
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The following diagrams illustrate the key attributes of 2-Bromobenzaldoxime and a general
workflow for its synthesis.

Logical Relationship of 2-Bromobenzaldoxime Information

Chemical Identity

= SMILES: Crystal System: Monoclinic. s
Formula: C/HeBINO CAS: 34158-72-0 MW 200,03 glmol C1=cC-ClelCTIC=NOr Isomers: (€) and (2) S omes Melting Point: 98-102 °C

Click to download full resolution via product page

Caption: Key attributes of 2-Bromobenzaldoxime.
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Experimental Workflow for 2-Bromobenzaldoxime Synthesis

Start: Prepare Reagents

(2-Bromobenzaldehyde, NH20H-HCI, Base)

Step 1: Dissolve 2-Bromobenzaldehyde | |Step 2: Prepare Hydroxylamine Solution
in Ethanol (NH20H-HCI + Base)

Step 3: Combine Solutions and React
(Stir at RT or with gentle heat)

Step 4: Monitor Reaction
(e.g., TLC)

eaction Complete

Step 5: Work-up
(Cool and precipitate with water)

Step 6: Isolate Crude Product
(Filtration)

Step 7: Purify Product
(Recrystallization)

End: Pure 2-Bromobenzaldoxime

Click to download full resolution via product page

Caption: General synthesis workflow for 2-Bromobenzaldoxime.

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b1276659?utm_src=pdf-body-img
https://www.benchchem.com/product/b1276659?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1276659?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. CAS 34158-72-0: Benzaldehyde, 2-bromo-, oxime | CymitQuimica [cymitquimica.com]

2. Page loading... [guidechem.com]

3. 2-Bromobenzaldoxime (CAS 34158-72-0) - Chemical & Physical Properties by Cheméo
[chemeo.com]

4. stenutz.eu [stenutz.eu]

5. (E)-2-Bromobenzaldehyde oxime - PMC [pmc.ncbi.nim.nih.gov]

To cite this document: BenchChem. [2-Bromobenzaldoxime molecular structure and
formula]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1276659#2-bromobenzaldoxime-molecular-structure-
and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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